Cas no 856343-97-0 (Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate)
856343-97-0 structure
Product Name:Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
CAS No:856343-97-0
MF:C7H10N2O2
MW:154.166501522064
CID:2116377
Update Time:2023-08-04
Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
- CVYXYKIGEFNVQQ-UHFFFAOYSA-N
- 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-, methyl ester
- Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
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- Inchi: 1S/C7H10N2O2/c1-5-4-8-9(2)6(5)7(10)11-3/h4H,1-3H3
- InChI Key: CVYXYKIGEFNVQQ-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C)C=NN1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Topological Polar Surface Area: 44.1
Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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